Methyl 2-{[(4-chloroanilino)carbonyl]amino}-3,3-dimethylbutanoate

• IUPAC Name: methyl 2-[(4-chlorophenyl)carbamoylamino]-3,3-dimethylbutanoate
• InChI: InChI=1S/C14H19ClN2O3/c1-14(2,3)11(12(18)20-4)17-13(19)16-10-7-5-9(15)6-8-10/h5-8,11H,1-4H3,(H2,16,17,19)
• InChI Key: KFZTZTFPGASVSR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C(=O)OC)NC(=O)NC1=CC=C(C=C1)Cl
• Molecular Formula: C14H19ClN2O3
• Molecular Weight: 298.76 g/mol

Description

Methyl 2-{[(4-chloroanilino)carbonyl]amino}-3,3-dimethylbutanoate, commonly known as CCNU, is a chemotherapy drug used to treat various types of cancer. CCNU belongs to the nitrosourea class of drugs and is known for its ability to cross the blood-brain barrier, making it an effective treatment for brain tumors.

Scientific Research Applications

Synthetic Applications and Mechanistic Insights Research in organic synthesis has explored the reactivity and potential utility of related compounds in the synthesis of complex molecules. For instance, Methyl 2H-Azirine-3-carboxylates, which share a similar structural motif, have been identified as good dienophiles in cycloaddition reactions. These reactions are selective and approach from the less hindered face of the azirines, demonstrating their utility in constructing bicyclic structures with potential applications in medicinal chemistry and materials science (Bhullar et al., 1997).

Biological and Medicinal Chemistry Applications Compounds structurally related to Methyl 2-{[(4-chloroanilino)carbonyl]amino}-3,3-dimethylbutanoate have been investigated for their potential as allosteric modifiers of hemoglobin, aimed at decreasing oxygen affinity for therapeutic applications. Such modifiers could be crucial in clinical settings or biological areas requiring modulation of oxygen supply, highlighting the compound's significance in exploring new therapeutic agents (Randad et al., 1991).

Structural and Conformational Studies The molecular structure and conformational analysis of related compounds, such as Methyl N-(4-chlorophenyl)succinamate, provide insights into the potential intermolecular interactions and stability of such molecules. Understanding these structural properties is essential for the design of more efficient and selective synthetic reactions and for the development of new materials (Gowda et al., 2009).

Food and Organismal Studies Methylglyoxal, a related alpha-oxoaldehyde, has been extensively studied for its formation in foodstuffs and living organisms, illustrating the broader implications of research on compounds like Methyl 2-{[(4-chloroanilino)carbonyl]amino}-3,3-dimethylbutanoate. These studies contribute to our understanding of food chemistry, nutrition, and the molecular basis of diseases, offering a perspective on the compound's relevance beyond synthetic applications (Nemet et al., 2006).